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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533

An In-depth Technical Guide to the Safety and Handling of Potassium Thiocyanate-13C,1>N
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Potassium thiocyanate-
13C,°N, a stable isotope-labeled compound used in research and development. Given its
chemical properties, understanding the appropriate safety precautions is critical for all
personnel handling this substance. This document outlines the known hazards, exposure
controls, and handling procedures to ensure a safe laboratory environment.

Hazard Identification and Classification

Potassium thiocyanate-13C,*>N is classified as hazardous. It is harmful if swallowed, in contact
with skin, or if inhaled.[1] A primary and severe hazard is the liberation of highly toxic hydrogen
cyanide gas upon contact with acids.[2][3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.

H318: Causes serious eye damage.[5]

H332: Harmful if inhaled.
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e H412: Harmful to aquatic life with long lasting effects.[6]

Precautionary Statements:

e P261: Avoid breathing dust.[6]

e P270: Do not eat, drink or smoke when using this product.[6]

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.

Data Presentation

The following tables summarize the key quantitative data for Potassium Thiocyanate. Note that
the isotopic labeling with 13C and >N does not significantly alter the chemical properties
compared to the unlabeled compound.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula K13C15NS [2]
Molecular Weight 99.17 g/mol [1]
Appearance Co?orless to white crystalline 78]
solid

Melting Point 170-179 °C (338-354.2 °F) [11[2]
Boiling Point 500 °C (932 °F) (decomposes)  [2][7]
Density 1.886 g/cm3 [21[7]

pH 5.3-8.7 (5% aqueous solution) [1112]

Vapor Pressure

<l hPa @ 20 °C

[1](2]

Table 2: Toxicological Data

Test Species Route Value Source(s)
LD50 Rat Oral 854 mg/kg [1]12][9]
LD50 Mouse Oral 594 mg/kg [2]

LD50 Rat Dermal >2000 mg/kg [1][5]
TDLo Human Oral 428 mg/kg 2]

LDLo Human Oral 80 mg/kg [2]

Table 3: Solubility Data
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Solubility ( g/100 g

Solvent Temperature (°C) Source(s)
of solvent)
Water 177 0 [8][10]
Water 217 20 [7][8][10]
Acetone 20.75 22 [10]
Ethanol 20.75 22 [10]
Acetonitrile 11.31 18 [10]
Dimethylformamide 18.2 25 [10]
Pyridine 6.15 20 [10]

Experimental Protocols & Handling
Engineering Controls

o Work with Potassium thiocyanate-13C,>N should be conducted in a well-ventilated area.[3]

» A certified chemical fume hood is required for all procedures that may generate dust or
aerosols.[2]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[2]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn to prevent
skin contact.[8] A lab coat or other protective clothing is mandatory to cover exposed skin.[2]

[8]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, a NIOSH/MSHA-approved respirator should be used.
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[2] A particulate filter (type P2) is recommended when dusts are generated.

General Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any incompatible materials, especially acids.[3]

» Weighing and Transfer: Conduct weighing and transfers of the solid material within a
chemical fume hood to minimize dust generation and inhalation.[2] Use non-sparking tools.

e Solution Preparation: When dissolving the compound, add the solid slowly to the solvent to
avoid splashing. Dissolution in water is endothermic and will cause cooling.[8]

e Reaction: If used in a reaction, maintain the vessel in a well-ventilated area. Be mindful of
reaction conditions and potential for hazardous byproduct formation.

e Post-Handling: Thoroughly wash hands and any exposed skin after handling.[6]
Decontaminate all equipment and the work surface.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]
» The material is sensitive to moisture, light, and air; store accordingly.[2][9]

e Crucially, store separately from acids and strong oxidizing agents.[2][3]

Disposal

¢ Dispose of waste containing potassium thiocyanate as hazardous waste.[3]
e Do not allow the material to enter drains or the environment.[6]

» All disposal must be in accordance with local, state, and federal regulations. Contact your
institution's environmental health and safety office for specific guidance.

First Aid Measures
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« Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration, but do not use mouth-to-mouth
resuscitation. Seek immediate medical attention.[2]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]
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Caption: Hierarchy of safety controls for handling Potassium thiocyanate-13C,15N.
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Caption: General experimental workflow for Potassium thiocyanate-13C,°N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

